5-(2-oxo-2-(3-(thiophen-2-yl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)ethoxy)-3,4-dihydroisoquinolin-1(2H)-one

• IUPAC Name: 5-[2-[3-(4-methylphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethoxy]-3,4-dihydro-2H-isoquinolin-1-one
• InChI: InChI=1S/C25H23N3O3S/c1-16-7-9-17(10-8-16)21-14-20(23-6-3-13-32-23)27-28(21)24(29)15-31-22-5-2-4-19-18(22)11-12-26-25(19)30/h2-10,13,21H,11-12,14-15H2,1H3,(H,26,30)
• InChI Key: NBYCBZKQWVZSCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CC(=NN2C(=O)COC3=CC=CC4=C3CCNC4=O)C5=CC=CS5
• Molecular Formula: C25H23N3O3S
• Molecular Weight: 445.5 g/mol

Description

5-(2-oxo-2-(3-(thiophen-2-yl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)ethoxy)-3,4-dihydroisoquinolin-1(2H)-one is a useful research compound. Its molecular formula is C25H23N3O3S and its molecular weight is 445.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation of Derivatives for Antioxidant Efficiency

Research on quinolinone derivatives, such as the synthesis and evaluation of 4-hydroxy quinolinone derivatives for their antioxidant properties in lubricating grease, demonstrates the potential of structurally similar compounds in industrial applications. These compounds were synthesized, characterized, and their efficiency as antioxidants in lubricating greases was investigated, showing varying degrees of effectiveness (Hussein, Ismail, & El-Adly, 2016).

Antimicrobial and Antimalarial Applications

Another study on 4-hydroxy-2(1H)-quinolone derivatives involved their synthesis and evaluation for antimicrobial and in silico antimalarial activities. This research highlights the potential of these compounds in medical applications, especially in developing treatments for infectious diseases (Sarveswari, Vijayakumar, Siva, & Priya, 2014).

Anticancer Activity

Further research into novel derivatives, such as the synthesis and characterization of new bis-pyrazolyl-thiazoles incorporating the thiophene moiety, revealed potent anti-tumor agents against hepatocellular carcinoma (HepG2) cell lines. This study indicates the potential therapeutic applications of these compounds in oncology (Gomha, Edrees, & Altalbawy, 2016).